Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide

• IUPAC Name: N-propan-2-yl-1,2,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C10H11N3OS/c1-6(2)11-10(14)7-3-4-9-8(5-7)12-13-15-9/h3-6H,1-2H3,(H,11,14)
• InChI Key: QOMDDCITHYXZNE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC2=C(C=C1)SN=N2
• Molecular Formula: C10H11N3OS
• Molecular Weight: 221.28 g/mol

Description

Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide (BTI) is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. BTI is a synthetic compound that can be synthesized using various methods.

Mechanism of Action

The mechanism of action of Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide is not fully understood. However, it is believed that Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide exerts its biological activities by inhibiting various enzymes such as topoisomerase II, DNA gyrase, and dihydrofolate reductase. Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide has also been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and cell cycle regulation.
Biochemical and Physiological Effects
Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide inhibits the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide has also been shown to inhibit the growth of various fungi and bacteria. In vivo studies have shown that Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide exhibits antitumor activity in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide in lab experiments include its ease of synthesis, high purity, and low cost. Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide is also stable under normal laboratory conditions. The limitations of using Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide in lab experiments include its low solubility in water and its potential toxicity. Therefore, appropriate precautions should be taken when handling Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide.

Future Directions

There are various future directions for the research on Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide. One of the future directions is the development of Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide-based drugs for the treatment of cancer, fungal infections, and bacterial infections. Another future direction is the synthesis of Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide-based materials for various applications such as organic electronics, sensors, and catalysis. Further research is also needed to understand the mechanism of action of Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide and its potential toxicity.
Conclusion
In conclusion, Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide is a synthetic compound that has potential applications in various scientific research fields. Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide can be synthesized using various methods, and its purity can be improved by recrystallization. Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide exhibits various biochemical and physiological effects and has potential applications in the development of drugs and materials. However, further research is needed to understand the mechanism of action of Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide and its potential toxicity.

Synthesis Methods

Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide can be synthesized using various methods such as condensation reaction, cyclization reaction, and N-alkylation reaction. The most commonly used method for synthesizing Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide is the condensation reaction between benzoic acid and thiosemicarbazide in the presence of acetic anhydride. The resulting intermediate is then cyclized using phosphorus oxychloride to obtain Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide. The purity of Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide can be improved by recrystallization using an appropriate solvent.

Scientific Research Applications

Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide has potential applications in various scientific research fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide has been studied for its anticancer, antifungal, and antibacterial activities. In material science, Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide has been used as a building block for the synthesis of various organic materials such as polymers, liquid crystals, and organic semiconductors. In analytical chemistry, Benzo[1,2,3]thiadiazole-5-carboxylic acid isopropylamide has been used as a fluorescent probe for the detection of metal ions.